Ethyl 5-((trimethylsilyl)ethynyl)nicotinate

• Molecular Formula: C13H17NO2Si
• Molecular Weight: 247.36 g/mol
• IUPAC Name: ethyl 5-(2-trimethylsilylethynyl)pyridine-3-carboxylate
• InChI: InChI=1S/C13H17NO2Si/c1-5-16-13(15)12-8-11(9-14-10-12)6-7-17(2,3)4/h8-10H,5H2,1-4H3
• InChI Key: LTPFVUJEJVTAOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=CC(=C1)C#C[Si](C)(C)C

Description

Ethyl 5-((trimethylsilyl)ethynyl)nicotinate is a useful research compound. Its molecular formula is C13H17NO2Si and its molecular weight is 247.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of ethyl-5-bromonicotinate (30 g, 130.40 mmol), triethylamine (78 mL) and ethyl acetate (130 mL) is degassed for 15 min. Add trimethylsilylacetylene (88.46 mL, 625.92 mmol), bis(triphenylphosphine)palladium (II) dichloride (4.57 g, 6.52 mmol) and copper (I) iodide (0.25 g, 1.30 mmol) and stir at 50° C. under-nitrogen for 16 h. Cool to room temperature, filter through diatomaceous earth, wash with ethyl acetate, and concentrate. Purify the residue by silica gel chromatography, eluting with 10:1 hexanes:ethyl acetate, to give the title compound (27.7 g, 86%).

Synthesis routes and methods II

Procedure details